Methyl (1R,2S,3R,4S,9R,10R,13R,14R)-2,3-dihydroxy-5,5,9-trimethyl-15-oxo-16-oxatetracyclo[8.7.0.01,14.04,9]heptadecane-13-carboxylate
Methyl (1R,2S,3R,4S,9R,10R,13R,14R)-2,3-dihydroxy-5,5,9-trimethyl-15-oxo-16-oxatetracyclo[8.7.0.01,14.04,9]heptadecane-13-carboxylate
Brand Name:
Vulcanchem
CAS No.:
106009-83-0
VCID:
VC0022071
InChI:
InChI=1S/C21H32O6/c1-19(2)8-5-9-20(3)12-7-6-11(17(24)26-4)13-18(25)27-10-21(12,13)16(23)14(22)15(19)20/h11-16,22-23H,5-10H2,1-4H3/t11-,12-,13+,14-,15+,16-,20-,21-/m1/s1
SMILES:
CC1(CCCC2(C1C(C(C34C2CCC(C3C(=O)OC4)C(=O)OC)O)O)C)C
Molecular Formula:
C21H32O6
Molecular Weight:
380.5 g/mol
Methyl (1R,2S,3R,4S,9R,10R,13R,14R)-2,3-dihydroxy-5,5,9-trimethyl-15-oxo-16-oxatetracyclo[8.7.0.01,14.04,9]heptadecane-13-carboxylate
CAS No.: 106009-83-0
Main Products
VCID: VC0022071
Molecular Formula: C21H32O6
Molecular Weight: 380.5 g/mol
CAS No. | 106009-83-0 |
---|---|
Product Name | Methyl (1R,2S,3R,4S,9R,10R,13R,14R)-2,3-dihydroxy-5,5,9-trimethyl-15-oxo-16-oxatetracyclo[8.7.0.01,14.04,9]heptadecane-13-carboxylate |
Molecular Formula | C21H32O6 |
Molecular Weight | 380.5 g/mol |
IUPAC Name | methyl (1R,2S,3R,4S,9R,10R,13R,14R)-2,3-dihydroxy-5,5,9-trimethyl-15-oxo-16-oxatetracyclo[8.7.0.01,14.04,9]heptadecane-13-carboxylate |
Standard InChI | InChI=1S/C21H32O6/c1-19(2)8-5-9-20(3)12-7-6-11(17(24)26-4)13-18(25)27-10-21(12,13)16(23)14(22)15(19)20/h11-16,22-23H,5-10H2,1-4H3/t11-,12-,13+,14-,15+,16-,20-,21-/m1/s1 |
Standard InChIKey | CQVFTPIIQZMXKS-NJHHUIPMSA-N |
Isomeric SMILES | C[C@]12CCCC([C@@H]1[C@H]([C@H]([C@]34[C@@H]2CC[C@H]([C@H]3C(=O)OC4)C(=O)OC)O)O)(C)C |
SMILES | CC1(CCCC2(C1C(C(C34C2CCC(C3C(=O)OC4)C(=O)OC)O)O)C)C |
Canonical SMILES | CC1(CCCC2(C1C(C(C34C2CCC(C3C(=O)OC4)C(=O)OC)O)O)C)C |
PubChem Compound | 15818341 |
Last Modified | Nov 11 2021 |
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